2-Fluoro-4-(3-thienylmethoxy)benzonitrile

• Molecular Formula: C12H8FNOS
• Molecular Weight: 233.26 g/mol
• IUPAC Name: 2-fluoro-4-(thiophen-3-ylmethoxy)benzonitrile
• InChI: InChI=1S/C12H8FNOS/c13-12-5-11(2-1-10(12)6-14)15-7-9-3-4-16-8-9/h1-5,8H,7H2
• InChI Key: QOQZAHIKJDQDMB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1OCC2=CSC=C2)F)C#N

Description

2-Fluoro-4-(3-thienylmethoxy)benzonitrile is a useful research compound. Its molecular formula is C12H8FNOS and its molecular weight is 233.26 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

A solution of triphenylphosphine (20 g) in tetrahydrofuran (300 mL) cooled at 0° C. is treated dropwise during 5 minutes with diisopropyl azodicarboxylate (15 mL) and stirred for 15 minutes at 0° C. It is then treated, dropwise, with a solution of 2-fluoro-4-hydroxybenzonitrile (7 g) and 3-thienylmethanol (7 g) in tetrahydrofuran (200 mL) during 2 hours, and stirring is continued at ambient temperature for 18 hours. The mixture is concentrated in vacuo and the residue is dissolved in ethyl acetate (500 mL). This solution is washed with water (200 mL) and aqueous sodium hydroxide solution (1 N), dried over magnesium sulphate and concentrated in vacuo, to give an oil, which is passed through a pad of silica gel (thickness 5 cm) with the aid of dichloromethane. The resulting filtrate is concentrated in vacuo, to give an oil which crystallizes on standing. Recrystallization from isopropyl ether gives 2-fluoro-4-(3-thienyl-methoxy)benzonitrile (6 g), in the form of a white solid, m.p. 63-65° C.